1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[(3-methylthiophen-2-yl)methyl]piperazine
• InChI: InChI=1S/C18H24N2S/c1-14-5-4-6-17(16(14)3)20-10-8-19(9-11-20)13-18-15(2)7-12-21-18/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: PXTREVYMEZGSII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=C(C=CS3)C)C
• Molecular Formula: C18H24N2S
• Molecular Weight: 300.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine, also known as Methylphenidate, is a psychostimulant drug that is commonly used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a central nervous system (CNS) stimulant that increases the levels of dopamine and norepinephrine in the brain. Methylphenidate is a Schedule II controlled substance due to its high potential for abuse and dependence.

Mechanism of Action

1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This results in increased arousal, attention, and motivation. 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate also activates the release of dopamine and norepinephrine, leading to further increases in these neurotransmitters.
Biochemical and Physiological Effects
1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver and inhibits appetite. 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate can cause side effects such as insomnia, loss of appetite, and anxiety.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has several advantages for lab experiments. It is a well-studied drug with a known mechanism of action. It is also widely available and relatively inexpensive. However, 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has limitations as well. It has a high potential for abuse and dependence, which can make it difficult to use in certain experiments. It can also cause side effects that may affect the outcome of the experiment.

Future Directions

There are several future directions for the study of 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate. One area of research is the development of new drugs that target the dopamine and norepinephrine systems in the brain. Another area of research is the study of 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate as a cognitive enhancer in healthy individuals. Finally, the long-term effects of 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate on brain development and function need to be further studied to better understand its safety and efficacy.
Conclusion
In conclusion, 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate is a psychostimulant drug that is commonly used to treat ADHD and narcolepsy. It works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has several advantages for lab experiments, but also has limitations due to its potential for abuse and dependence. There are several future directions for the study of 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate, including the development of new drugs and the study of its effects on brain development and function.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate is synthesized by the reaction of piperidine with α-bromo-2,3-dimethylbenzyl chloride, followed by the reaction of the resulting compound with 3-methyl-2-thiophenecarboxaldehyde. The final product is obtained by reducing the resulting imine with sodium borohydride. The synthesis of 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has been extensively studied for its therapeutic effects on ADHD and narcolepsy. It has been shown to improve attention, memory, and cognitive function in individuals with ADHD. 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has also been used to treat depression, anxiety, and fatigue in cancer patients. In addition, 1-(2,3-dimethylphenyl)-4-[(3-methyl-2-thienyl)methyl]piperazineate has been studied for its potential as a cognitive enhancer in healthy individuals.